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Compound of Interest

Compound Name: 4-Methyl-3-heptene

Cat. No.: B1233913

Essential Safety and Handling Guide for 4-
Methyl-3-heptene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 4-Methyl-3-heptene (CAS No: 4485-16-9). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risks associated with this flammable
and potentially irritating chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Methyl-3-heptene is provided
below. This information is crucial for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C8H16[1][2][3]

Molecular Weight 112.21 g/mol [1][4]

Appearance Colorless liquid

Boiling Point 121.0 °C at 760 mm Hg[5]

Flash Point 9.2 °C (49.0 °F) (estimated)[5]
Solubility Insoluble in water[6]

Vapor Pressure 18.6 mmHg at 25 °C (estimated)[5]

Personal Protective Equipment (PPE)

While specific occupational exposure limits for 4-Methyl-3-heptene have not been established,
it is prudent to handle it with the same precautions as other volatile and flammable aliphatic
alkenes.[7] The following PPE is recommended to minimize exposure and ensure safety.
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BENGHE

. Eye and Face Hand Body Respiratory
Operation . . . .
Protection Protection Protection Protection
Not generally
required if
Bench-top Nitrile gloves (for handled in a
Safety glasses Standard

operations (small

guantities)

with side shields

incidental splash

protection)[6]

laboratory coat

well-ventilated
area or a
certified chemical
fume hood][8]

Bulk handling or

transfers

Chemical safety
goggles and a
face shield[6][9]

Butyl rubber or
heavy-duty nitrile
gloves (for
prolonged
contact)[6][10]

Chemical-
resistant apron

or coveralls[6]

Air-purifying
respirator with
organic vapor
cartridges if
ventilation is
inadequate[6][11]

Operations with
potential for
aerosol

generation

Chemical safety
goggles and a
face shield[6][9]

Butyl rubber or
heavy-duty nitrile
gloves[6][10]

Chemical-
resistant

coveralls[6]

Air-purifying
respirator with
organic vapor
cartridges[6][11]

Note: Always inspect gloves for signs of degradation before and during use.[11] For prolonged
or immersive contact, specific breakthrough time data from the glove manufacturer should be
consulted.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Methyl-3-heptene is critical for maintaining a safe
laboratory environment.

1. Preparation:
e Ensure a certified chemical fume hood is operational and available.[11]

e Locate and verify the functionality of the nearest safety shower, eyewash station, and fire
extinguisher.
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Assemble all necessary equipment and reagents before handling the chemical.

Ensure all containers are properly labeled.

Ground and bond all containers and receiving equipment to prevent static discharge, as 4-
Methyl-3-heptene is a flammable liquid.[8]

. Handling:

Conduct all work involving 4-Methyl-3-heptene within a chemical fume hood to minimize
vapor inhalation.[11]

Use only non-sparking tools and explosion-proof electrical equipment.[8]

Keep the container tightly closed when not in use.[8][12]

Avoid contact with skin, eyes, and clothing.[13]

Keep away from heat, sparks, and open flames.[8]

Store in a well-ventilated place, away from incompatible materials such as strong oxidizing
agents.[8]

. In Case of a Spill:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[12]

Ventilate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using a non-combustible absorbent material (e.g., sand, earth, vermiculite).
[12]

Collect the absorbed material into a suitable, sealed container for disposal.[12]
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Disposal Plan

Proper disposal of 4-Methyl-3-heptene and contaminated materials is crucial to prevent

environmental contamination and safety hazards.

1.

Waste Collection:

Collect all waste, including unused chemical and contaminated materials (e.g., gloves,
absorbent pads), in a designated, properly labeled, and sealed hazardous waste container.
[6][12][14] The container must be compatible with flammable organic liquids.[14]

Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste disposal procedures.[15]

. Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name
"4-Methyl-3-heptene," and any other required hazard warnings (e.g., "Flammable Liquid").
[14]

. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool area
away from ignition sources and incompatible materials, pending pickup by a certified
hazardous waste disposal service.[8][16]

. Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[14][16]

Organic solvents like 4-Methyl-3-heptene must not be discharged down the drain.[16]

Visual Safety Workflows

The following diagrams illustrate the key decision-making processes for the safe handling of 4-

Methyl-3-heptene.
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Caption: Safe handling workflow for 4-Methyl-3-heptene.

Start: Handling 4-Methyl-3-heptene

Small Scale (<100mL)
& No Aerosolization?

Adequate Ventilation
(Fume Hood)?

Bulk Handling or
Potential for Aerosols?

Standard PPE: Full PPE: Enhanced PPE:
- Safety Glasses - Enhanced PPE - Chemical Goggles & Face Shield
- Lab Coat + Respiratory Protection - Chemical Resistant Apron/Coveralls
- Nitrile Gloves (Organic Vapor Cartridges) - Butyl/Heavy-duty Nitrile Gloves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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